Ethyl 3,6-dichloro-2-(cyanomethyl)benzoate

• Molecular Formula: C11H9Cl2NO2
• Molecular Weight: 258.10 g/mol
• IUPAC Name: ethyl 3,6-dichloro-2-(cyanomethyl)benzoate
• InChI: InChI=1S/C11H9Cl2NO2/c1-2-16-11(15)10-7(5-6-14)8(12)3-4-9(10)13/h3-4H,2,5H2,1H3
• InChI Key: YOWINSDTKRAXHF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=CC(=C1CC#N)Cl)Cl

Description

Ethyl 3,6-dichloro-2-(cyanomethyl)benzoate is a useful research compound. Its molecular formula is C11H9Cl2NO2 and its molecular weight is 258.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of sodium cyanide (75.12 g, 1.53 mol) in water (300 mL) was added dropwise to a solution of ethyl 2-(bromomethyl)-3,6-dichlorobenzoate (253c, 320 g, 1.03 mol) in dimethylsulfoxide (2.4 L) at room temperature. The mixture was stirred at room temperature for 1.5 hours. The reaction mixture was poured into a mixture of water (4 L) and methyl tert-butyl ether (2 L), and the layers separated. The organic layer was washed with water (2 L) and with saturated aqueous sodium chloride solution (2 L), dried over sodium sulfate, and concentrated in vacuo. The residue was purified by silica gel chromatography (eluting with 30:1 petroleum ether/ethyl acetate), affording ethyl 3,6-dichloro-2-(cyanomethyl)benzoate (253d, 150 g, ˜75% pure, 47% yield) as a yellow oil.